Cas no 51108-30-6 (4-chloro-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 51108-30-6
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD09836555
• CID: 375555
• PubChem ID: 231238
• Update Time: 2025-05-19

4-chloro-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,4-chloro-
• 4-chloroisoindole-1,3-dione
• 4-chloroisoindoline-1,3-dione
• 3-chlorophthalimide
• 3-chloro-phthalimide
• 4-Chlor-isoindolin-1,3-dion
• 4-chloro-1,3-dioxo-1,3-dihydro-isoindol
• 4-chloro-1h-isoindole-1,3(2h)-dione
• 4-chloro-isoindole-1,3-dione
• 4-chloro-isoindoline-1,3-dione
• AC1L5L9M
• AR-1G1469
• CTK4J3642
• NSC27007
• SureCN261439
• 4-Chloro-1,3-dioxo-1,3-dihydroisoindole
• 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID80282645
• BCA10830
• SB64255
• CS-0037451
• AKOS005064566
• FT-0753843
• 1H-Isoindole-1,3(2H)-dione, 4-chloro-
• AS-59179
• Chlorphthalimid
• MFCD09836555
• SCHEMBL261439
• 51108-30-6
• APOAEMIYHVGWEZ-UHFFFAOYSA-N
• SY126155
• NSC-27007
• NSC 27007
• DA-05340

• MDL： MFCD09836555
• Inchi： 1S/C8H4ClNO2/c9-5-3-1-2-4-6(5)8(12)10-7(4)11/h1-3H,(H,10,11,12)
• InChI Key： APOAEMIYHVGWEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(NC(C=21)=O)=O

Computed Properties

• Exact Mass: 180.99312
• Monoisotopic Mass: 180.993056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.519±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 233 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.626
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione

Chemical Profile of 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 51108-30-6)

4-chloro-2,3-dihydro-1H-isoindole-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 51108-30-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoindole class, a structural motif known for its diverse biological activities and potential applications in drug development. The presence of a chloro substituent at the 4-position and the dihydroisoindole core contribute to its unique chemical properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The structural framework of 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione consists of a seven-membered aromatic ring system with substituents that influence its reactivity and biological interactions. The dihydro prefix indicates the saturation of the isoindole ring at the 2 and 3 positions, which can modulate electronic and steric effects on the molecule. This modification often enhances binding affinity to biological targets, a crucial factor in drug design. The 1,3-dione moiety represents a carbonyl group at the 1 and 3 positions of the isoindole ring, which can participate in various chemical reactions such as condensation or Michael additions, providing multiple pathways for further derivatization.

In recent years, there has been a surge in research focused on isoindole derivatives due to their reported pharmacological properties. Studies have demonstrated that compounds within this class exhibit activities ranging from anti-inflammatory to anticancer effects. The chloro substituent in 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione is particularly noteworthy, as halogenated aromatic compounds are frequently explored for their ability to enhance metabolic stability and binding interactions with biological receptors. The chloro group can act as a bioisostere for other halogen atoms like fluorine or bromine, which are commonly used in drug molecules to improve pharmacokinetic profiles.

One of the most compelling aspects of 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to synthesize novel derivatives with enhanced biological activity. For instance, modifications at the 2-position or introduction of additional functional groups have led to compounds with improved efficacy in preclinical models. The dihydroisoindole core provides a stable platform that can be further functionalized without compromising structural integrity, allowing for rapid exploration of chemical space.

The synthesis of 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by chlorination steps to introduce the chloro substituent at the 4-position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing the need for hazardous reagents or excessive purification steps. These improvements align with broader trends in green chemistry aimed at minimizing waste and energy consumption in pharmaceutical manufacturing.

The biological significance of 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione has been investigated through various experimental approaches. In vitro studies have shown that this compound can interact with specific enzymes or receptors involved in disease pathways. For example, preliminary data suggest that it may modulate the activity of certain kinases or transcription factors relevant to cancer biology. Additionally, its interaction with cellular components such as DNA or proteins has been explored to understand its mechanism of action. These studies provide valuable insights into how structural modifications can influence biological activity and guide future drug design efforts.

The pharmaceutical industry remains keenly interested in isoindole derivatives due to their versatility and potential therapeutic applications. Companies are investing in research programs aimed at identifying new lead compounds based on this scaffold. The unique combination of electronic and steric features present in 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione makes it an attractive candidate for further development. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery process by combining computational modeling with experimental validation.

Looking ahead, the future prospects for 4-chloro-2,3-dihydro-1H-isoindole-1,3-dione appear promising as new synthetic methodologies continue to emerge and our understanding of its biological properties deepens. Innovations in high-throughput screening technologies may enable faster identification of derivatives with enhanced therapeutic potential. Furthermore, advancements in computational chemistry are allowing researchers to predict molecular behavior with greater accuracy before conducting costly wet-lab experiments. These developments collectively contribute to a more efficient pipeline for translating laboratory discoveries into clinical applications.